(2Z)-N-(2,4-dichloroanilino)-4-phenyl-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2Z)-N-(2,4-dichloroanilino)-4-phenyl-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C17H10Cl2N4S/c18-12-6-7-14(13(19)8-12)22-23-15(9-20)17-21-16(10-24-17)11-4-2-1-3-5-11/h1-8,10,22H/b23-15-
• InChI Key: RYWXHNIDRPYMFF-HAHDFKILSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C(=NNC3=C(C=C(C=C3)Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)/C(=N\NC3=C(C=C(C=C3)Cl)Cl)/C#N
• Molecular Formula: C17H10Cl2N4S
• Molecular Weight: 373.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2,4-dichloroaniline consists of a benzene ring with two chlorine atoms and one amine group attached.

Chemical Reactions Analysis

2,4-Dichloroaniline is incompatible with acids, acid chlorides, acid anhydrides, and oxidizing agents. It can undergo various reactions, including diazotization and coupling reactions.

Physical And Chemical Properties Analysis

2,4-Dichloroaniline is a solid at 20 degrees Celsius. It has a molecular weight of 162.02. It is insoluble in water.

Scientific Research Applications

Heterocyclic Synthesis Applications

Research has focused on the synthesis and applications of heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials. For example, heterocyclic compounds with a thiazole ring have been synthesized for potential use as antibiotics and against both Gram-positive and Gram-negative bacteria. The synthesis of new antibiotic and antibacterial drugs through reactions involving thiazole carboxamide and other heterocyclic compounds highlights the significance of such structural motifs in medicinal chemistry (Ahmed, 2007).

Novel Synthetic Pathways

The development of novel synthetic pathways for heterocyclic compounds has been a subject of study. For instance, research on N-functionalized benzotriazole-1-carboximidoyl chlorides as synthetic equivalents for isocyanide dichlorides demonstrates the innovative approaches to generating polysubstituted guanidines, S-aryl isothioureas, and 2-aminoquinazolin-4-thiones. These pathways provide versatile tools for creating complex molecules with potential biological activities (Katritzky et al., 2001).

Antiviral and Antibacterial Agents

Thiazole derivatives have been explored for their antiviral and antibacterial properties. The synthesis of thiazole C-nucleosides and their evaluation against viruses and as inhibitors of purine nucleotide biosynthesis indicate the potential of thiazole compounds in therapeutic applications. Such studies are pivotal in the search for new treatments against infectious diseases (Srivastava et al., 1977).

Safety and Hazards

2,4-Dichloroaniline is toxic if swallowed, in contact with skin, or if inhaled. It may cause damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects.